Cas no 33383-99-2 (N-[4-(2-phenylethyl)phenyl]acetamide)

• Product Name: N-[4-(2-phenylethyl)phenyl]acetamide
• CAS No: 33383-99-2
• MF: C₁₆H₁₇NO
• MW: 239.312284231186
• CID: 1457218
• PubChem ID: 36429
• Update Time: 2025-04-20

N-[4-(2-phenylethyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(2-phenylethyl)phenyl]acetamide
• acetamide, N-[4-(2-phenylethyl)phenyl]-
• 33383-99-2
• 4'-Phenethylacetanilide
• DTXSID70187014
• 4-Acetylaminobibenzyl
• BRN 2844284
• ACETAMIDE, N-(4-(2-PHENYLETHYL)PHENYL)-
• SCHEMBL10961901
• Acetanilide, 4'-phenethyl-
• 4-Acetamidobibenzyl
• 3-12-00-03243 (Beilstein Handbook Reference)

• Inchi： 1S/C16H17NO/c1-13(18)17-16-11-9-15(10-12-16)8-7-14-5-3-2-4-6-14/h2-6,9-12H,7-8H2,1H3,(H,17,18)
• InChI Key： LEXQFFTVNCQMFC-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC(=CC=1)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 239.13111
• Monoisotopic Mass: 239.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1